Cas no 1336902-08-9 (2-amino-2-(2,6-dichloropyridin-4-yl)acetic acid)

• Product Name: 2-amino-2-(2,6-dichloropyridin-4-yl)acetic acid
• CAS No: 1336902-08-9
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• CID: 6199202
• PubChem ID: 129996539
• Update Time: 2025-06-08

2-amino-2-(2,6-dichloropyridin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,6-dichloropyridin-4-yl)acetic acid
• 1336902-08-9
• EN300-1967292

• Inchi： 1S/C7H6Cl2N2O2/c8-4-1-3(2-5(9)11-4)6(10)7(12)13/h1-2,6H,10H2,(H,12,13)
• InChI Key： VKUWGECIYVNYAS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(C(=O)O)N

Computed Properties

• Exact Mass: 219.9806328g/mol
• Monoisotopic Mass: 219.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-2-(2,6-dichloropyridin-4-yl)acetic acid

Comprehensive Overview of 2-amino-2-(2,6-dichloropyridin-4-yl)acetic acid (CAS No. 1336902-08-9)

2-amino-2-(2,6-dichloropyridin-4-yl)acetic acid (CAS No. 1336902-08-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and acetic acid functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring dichloropyridine and amino acid moieties, enables versatile applications in drug discovery and crop protection formulations.

In recent years, the demand for 2-amino-2-(2,6-dichloropyridin-4-yl)acetic acid has surged due to its role in developing next-generation pesticides and antimicrobial agents. Researchers are particularly interested in its potential to enhance crop yield and combat antibiotic resistance, two pressing global challenges. The compound’s mechanism of action, which involves targeting specific enzymatic pathways, makes it a valuable candidate for sustainable agriculture and precision medicine.

The synthesis of CAS No. 1336902-08-9 involves multi-step organic reactions, including halogenation and amination processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and consistency. This rigorous quality control aligns with the growing industry focus on green chemistry and reduced environmental impact, addressing concerns raised by regulatory bodies and eco-conscious consumers.

From a commercial perspective, 2-amino-2-(2,6-dichloropyridin-4-yl)acetic acid is supplied by leading chemical manufacturers under stringent GMP standards. Its storage and handling require adherence to safety protocols, though it is not classified as a hazardous material. The compound’s stability under ambient conditions and compatibility with common solvents further enhance its practicality for industrial use.

Emerging trends in AI-driven drug design and computational chemistry have also spotlighted this compound. Virtual screening tools predict its efficacy in modulating protein-ligand interactions, accelerating the development of novel therapeutics. Such innovations resonate with the broader scientific community’s pursuit of cost-effective and time-efficient research methodologies.

In summary, 2-amino-2-(2,6-dichloropyridin-4-yl)acetic acid (CAS No. 1336902-08-9) represents a convergence of cutting-edge science and real-world applications. Its relevance to agricultural sustainability, pharmaceutical advancements, and technological integration positions it as a compound of enduring significance in modern chemistry.